Cas no 139084-81-4 (5-(4-chlorophenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]dihydrofuran-2(3H)-one dihydrochloride)

5-(4-chlorophenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]dihydrofuran-2(3H)-one dihydrochloride structure
139084-81-4 structure
Product Name:5-(4-chlorophenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]dihydrofuran-2(3H)-one dihydrochloride
CAS No:139084-81-4
MF:C16H23Cl3N2O3
MW:397.724421739578
CID:1260316
PubChem ID:3071834
Update Time:2025-04-20

5-(4-chlorophenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]dihydrofuran-2(3H)-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-(4-chlorophenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]dihydrofuran-2(3H)-one dihydrochloride
    • 2(3H)-Furanone, dihydro-5-(4-chlorophenyl)-3-(4-(2-hydroxyethyl)-1-piperazinyl)-, dihydrochloride
    • 5-(4-chlorophenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]oxolan-2-one,dihydrochloride
    • 5-(4-Chlorophenyl)-3-[4-(2-hydroxyethyl)piperazin-1-yl]oxolan-2-one--hydrogen chloride (1/2)
    • 139084-81-4
    • DTXSID40930337
    • Inchi: 1S/C16H21ClN2O3.2ClH/c17-13-3-1-12(2-4-13)15-11-14(16(21)22-15)19-7-5-18(6-8-19)9-10-20;;/h1-4,14-15,20H,5-11H2;2*1H
    • InChI Key: IJXJORROZJVEMB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1CC(C(=O)O1)N1CCN(CCO)CC1.Cl.Cl

Computed Properties

  • Exact Mass: 396.07769
  • Monoisotopic Mass: 396.077426
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 380
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53

Experimental Properties

  • Boiling Point: 530.5°C at 760 mmHg
  • Flash Point: 274.6°C
  • PSA: 53.01
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